![molecular formula C11H11BrN2 B1471883 6-Bromo-2-cyclopropyl-8-methylimidazo[1,2-a]pyridine CAS No. 1551833-42-1](/img/structure/B1471883.png)
6-Bromo-2-cyclopropyl-8-methylimidazo[1,2-a]pyridine
Overview
Description
The compound “6-Bromo-2-cyclopropyl-8-methylimidazo[1,2-a]pyridine” belongs to the class of imidazopyridines . Imidazopyridines are a class of compounds that have been recognized for their wide range of applications in medicinal chemistry . They are fused bicyclic heterocycles .
Molecular Structure Analysis
The InChI code for a similar compound, 8-bromo-6-methylimidazo[1,2-a]pyridine hydrochloride, is1S/C8H7BrN2.ClH/c1-6-4-7(9)8-10-2-3-11(8)5-6;/h2-5H,1H3;1H . This can give you an idea about the structure of the compound. Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be predicted based on its structure and the properties of similar compounds. For instance, 8-bromo-6-methylimidazo[1,2-a]pyridine hydrochloride is a solid at room temperature .Scientific Research Applications
Anticancer Applications
Imidazo[1,2-a]pyridines have shown promising results in the field of anticancer research . They have been found to exhibit diverse bioactivity, which includes anticancer properties .
Antileishmanial Applications
Imidazo[1,2-a]pyridines have also been used in antileishmanial studies . Leishmaniasis is a parasitic disease that is found in parts of the tropics, subtropics, and southern Europe.
Anticonvulsant Applications
These compounds have shown significant potency as anticonvulsants . Anticonvulsants are a diverse group of pharmacological agents used in the treatment of epileptic seizures.
Antimicrobial Applications
Imidazo[1,2-a]pyridines have been found to have antimicrobial properties . They can be used to treat a wide range of infections caused by bacteria.
Antiviral Applications
These compounds have also shown antiviral properties . They can be used in the treatment of various viral infections.
Antidiabetic Applications
Imidazo[1,2-a]pyridines have shown significant potency against diabetes . They can be used in the treatment of type 1 and type 2 diabetes.
Proton Pump Inhibition
These compounds have been used as proton pump inhibitors . Proton pump inhibitors reduce the production of acid by blocking the enzyme in the wall of the stomach that produces acid.
Insecticidal Applications
Imidazo[1,2-a]pyridines have been used as insecticides . They can be used to control a wide range of insects.
Safety and Hazards
The safety and hazards associated with a compound depend on its specific properties. For example, 8-bromo-6-methylimidazo[1,2-a]pyridine hydrochloride has hazard statements H315, H319, and H335 , indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation .
Future Directions
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyridine analogues have been recognized for their wide range of applications in medicinal chemistry , suggesting that they may interact with multiple targets.
Mode of Action
Imidazo[1,2-a]pyridine analogues have been reported to exhibit significant activity against multidrug-resistant tuberculosis (mdr-tb) and extensively drug-resistant tb (xdr-tb) .
Biochemical Pathways
Pharmacokinetics
A compound with a 2-ethyl-6-chloro imidazo[1,2-a]pyridine ring was reported to have good microsomal stability .
properties
IUPAC Name |
6-bromo-2-cyclopropyl-8-methylimidazo[1,2-a]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BrN2/c1-7-4-9(12)5-14-6-10(8-2-3-8)13-11(7)14/h4-6,8H,2-3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CCKJYBXHSYBTRT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CN2C1=NC(=C2)C3CC3)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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